Cas no 146202-53-1 (Inosine,2',3'-dideoxy-6-O-hexyl- (9CI))

• Product Name: Inosine,2',3'-dideoxy-6-O-hexyl- (9CI)
• CAS No: 146202-53-1
• MF: C₁₆H₂₄N₄O₃
• MW: 320.386763572693
• CID: 193454
• PubChem ID: 452991
• Update Time: 2025-04-19

Inosine,2',3'-dideoxy-6-O-hexyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Inosine,2',3'-dideoxy-6-O-hexyl- (9CI)
• [(2S,5R)-5-(6-hexoxypurin-9-yl)oxolan-2-yl]methanol
• DTXSID60163307
• 146202-53-1
• [(2S,5R)-5-(6-hexoxypurin-9-yl)tetrahydrofuran-2-yl]methanol
• 6-Hexoxy-PddN deriv.
• 6-Hexopurine-2',3'-dideoxynucleoside
• Inosine, 2',3'-dideoxy-6-O-hexyl-

• Inchi： 1S/C16H24N4O3/c1-2-3-4-5-8-22-16-14-15(17-10-18-16)20(11-19-14)13-7-6-12(9-21)23-13/h10-13,21H,2-9H2,1H3/t12-,13+/m0/s1
• InChI Key： SUXOEXDKWQPOGO-QWHCGFSZSA-N
• SMILES： O1[C@H](CO)CC[C@@H]1N1C=NC2C(=NC=NC1=2)OCCCCCC

Computed Properties

• Exact Mass: 320.18502
• Monoisotopic Mass: 320.185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 519.6°Cat760mmHg
• Flash Point: 268°C
• Refractive Index: 1.631
• PSA: 82.29